N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide

• IUPAC Name: N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C15H23NO4S/c1-16(12-7-5-4-6-8-12)21(17,18)13-9-10-14(19-2)15(11-13)20-3/h9-12H,4-8H2,1-3H3
• InChI Key: YZMXTXCFMGCWOB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H23NO4S
• Molecular Weight: 313.4 g/mol

Description

N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide, also known as Silexan, is a natural compound derived from Lavandula angustifolia flowers. It is a promising drug candidate for the treatment of anxiety disorders due to its anxiolytic effects.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide is not fully understood. However, it is believed to act on the GABAergic system by enhancing the binding of GABA to its receptors, resulting in an increase in inhibitory neurotransmission. It also modulates the activity of voltage-gated calcium channels, which are involved in the release of neurotransmitters.
Biochemical and Physiological Effects:
N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide has been shown to have minimal side effects and is well-tolerated by patients. It does not cause sedation or cognitive impairment, which are common side effects of traditional anxiolytic drugs. It also has no addictive potential, making it a safer alternative to benzodiazepines.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and has a high purity level. It is also stable under normal laboratory conditions. However, its low solubility in water can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide. One area of research is the investigation of its potential as a treatment for other psychiatric disorders, such as depression and post-traumatic stress disorder. Another area of research is the exploration of its mechanism of action at the molecular level. Additionally, studies on the pharmacokinetics and pharmacodynamics of N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide are needed to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide involves the reaction of cyclohexanone with methylamine, followed by the reaction of the resulting product with 3,4-dimethoxybenzenesulfonyl chloride. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

N-cyclohexyl-3,4-dimethoxy-N-methylbenzenesulfonamide has been extensively studied for its anxiolytic effects. It has been shown to reduce anxiety symptoms in patients with generalized anxiety disorder, social anxiety disorder, and mixed anxiety-depressive disorder. It is also effective in reducing anxiety-related symptoms such as insomnia and somatic complaints.